Cas no 2172356-48-6 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid
• CAS No: 2172356-48-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6046672
• PubChem ID: 165957734
• Update Time: 2025-05-20

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}pentanoic acid
• EN300-1516643
• 2172356-48-6

• Inchi： 1S/C26H30N2O6/c1-2-17(15-23(29)30)27-24(31)26(11-13-33-14-12-26)28-25(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,2,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NTSIPVBORCXSBL-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC(CC(=O)O)CC)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid

Comprehensive Overview of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid (CAS No. 2172356-48-6)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid (CAS No. 2172356-48-6) is a specialized organic molecule with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a tetrahydropyran (oxane) ring, makes it a valuable intermediate in pharmaceutical research and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in producing therapeutic peptides and biomaterials.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biotechnology. Researchers frequently search for high-purity Fmoc-protected building blocks like CAS 2172356-48-6 to ensure efficient peptide chain assembly. This compound’s oxan-4-ylformamido moiety further enhances its utility in creating stable peptide conjugates, addressing challenges such as proteolytic degradation—a common concern in drug delivery systems.

The pentanoic acid tail of this molecule offers additional versatility, enabling carboxylate-mediated coupling reactions. This feature aligns with the growing interest in linker chemistry for antibody-drug conjugates (ADCs) and prodrug design. As the ADC market expands, compounds like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid are gaining attention for their potential to improve payload attachment efficiency and in vivo stability.

From a synthetic chemistry perspective, the CAS 2172356-48-6 compound exemplifies modern protective group strategies. The Fmoc group is selectively removable under mild basic conditions, minimizing side reactions—a critical factor in multi-step organic synthesis. This property is particularly relevant to automated peptide synthesizers, where orthogonal protection is essential for high-yield production.

Beyond peptides, this molecule’s heterocyclic oxane core has sparked interest in fragment-based drug discovery (FBDD). Its 3D structural diversity complements efforts to target protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Computational studies often highlight such scaffolds for their conformational rigidity and hydrogen-bonding capacity.

Quality control of CAS 2172356-48-6 is paramount, given its role in GMP-compliant manufacturing. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its chemical purity and stereochemical integrity. These protocols resonate with the industry’s shift toward quality-by-design (QbD) principles, ensuring reproducibility in preclinical studies.

Environmental and green chemistry considerations are also shaping the use of this compound. Innovations in solvent-free coupling and catalytic amidation techniques aim to reduce waste in peptide production. Such advancements align with global trends toward sustainable pharmaceutical synthesis, a frequent search query among process chemists.

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}pentanoic acid represents a convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from peptide therapeutics to materials science—underscore its importance in contemporary research. As the scientific community continues to explore next-generation biomolecules, this compound will likely remain a cornerstone in chemical biology toolkits.